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Compound of Interest

Compound Name: 2-Hydroxy-1-naphthoic acid

Cat. No.: B147050

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of 2-Hydroxy-1-
naphthoic acid, a key intermediate in the synthesis of azo dyes and a molecule of interest in
medicinal chemistry. This document summarizes its crystallographic data, details the

experimental protocols for its structure determination, and presents logical workflows relevant
to its study.

Core Crystallographic Data

The crystal structure of 2-Hydroxy-1-naphthoic acid has been determined by single-crystal X-
ray diffraction. The key crystallographic parameters are summarized in the table below. This
data provides a foundational understanding of the solid-state conformation and packing of the
molecule.
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Parameter Value
Crystal System Monoclinic
Space Group P2i/c

Unit Cell Dimensions

a 12.42 A

b 4.98 A

c 14.55 A

B 108.5°
Volume of Unit Cell (V) 854.3 As
Number of Molecules per Unit Cell (2) 4
Calculated Density (pc) 1.45 g/cm3
Radiation Cu Ka
Wavelength (\) 1.5418 A
R-factor 0.108

Molecular Structure and Hydrogen Bonding

The molecule is nearly planar, with the carboxyl group twisted slightly out of the plane of the
naphthalene ring. A significant feature of the crystal structure is the presence of a strong
intramolecular hydrogen bond between the hydroxyl group and the carbonyl oxygen of the
carboxylic acid group. The molecules form centrosymmetric dimers through intermolecular
hydrogen bonds between the carboxylic acid groups of adjacent molecules.

Experimental Protocols

The determination of the crystal structure of 2-Hydroxy-1-naphthoic acid involved the
following key experimental stages:

Crystal Growth
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Single crystals suitable for X-ray diffraction were obtained by slow evaporation from a solution
of 2-Hydroxy-1-naphthoic acid in an appropriate solvent, such as ethanol or a mixture of
ethanol and water. The process involves dissolving the compound in the solvent at an elevated
temperature and allowing the solvent to evaporate slowly at room temperature over several
days, leading to the formation of well-defined crystals.

X-ray Data Collection

A single crystal of suitable size and quality was mounted on a goniometer head. The crystal
was then placed in a stream of X-rays, typically from a copper or molybdenum source. The
diffraction data were collected using a Weissenberg camera or a modern diffractometer. The
intensities of the diffracted X-ray beams were recorded, and the unit cell parameters were
determined from the positions of the diffraction spots.

Structure Determination and Refinement

The collected diffraction data were processed to yield a set of structure factors. The phase
problem was solved using direct methods to obtain an initial model of the crystal structure. This
model was then refined using least-squares methods. The refinement process involves
adjusting the atomic coordinates and thermal parameters to minimize the difference between
the observed and calculated structure factors, as indicated by the R-factor.

Visualized Workflows

The following diagrams illustrate the logical workflow for crystal structure determination and a
general workflow for investigating the biological activity of a compound like 2-Hydroxy-1-
naphthoic acid.
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Workflow for Crystal Structure Determination.
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General Workflow for Biological Activity Investigation.
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 To cite this document: BenchChem. [Crystal Structure of 2-Hydroxy-1-naphthoic Acid: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147050#crystal-structure-of-2-hydroxy-1-naphthoic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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